Cadalene

• CAS No.: 483-78-3
• Product Name: Cadalene
• Molecular Formula: C15H18
• Molecular Weight: 198.3 g/mol
• IUPAC Name: 1,6-dimethyl-4-propan-2-ylnaphthalene
• Standard InChI: InChI=1S/C15H18/c1-10(2)13-8-6-12(4)14-7-5-11(3)9-15(13)14/h5-10H,1-4H3
• Standard InChIKey: VMOJIHDTVZTGDO-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=CC(=C2C=C1)C)C(C)C
• Canonical SMILES: CC1=CC2=C(C=CC(=C2C=C1)C)C(C)C
• Boiling Point: 294.0 °C
• Melting Point: 124-125 °C
• Physical Description: Solid
• Description: Cadalene belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Thus, cadalene is considered to be an isoprenoid lipid molecule. Cadalene is considered to be a practically insoluble (in water) and relatively neutral molecule. Cadalene has been detected in multiple biofluids, such as saliva and urine. Within the cell, cadalene is primarily located in the membrane (predicted from logP) and cytoplasm. Cadalene exists in all eukaryotes, ranging from yeast to humans. Outside of the human body, cadalene can be found in a number of food items such as anise, fig, sugar apple, and rosemary. This makes cadalene a potential biomarker for the consumption of these food products.; Cadalene is a sesquiterpene.
• Purity: > 95%
• Synonyms: 4-isopropyl-1,6-dimethylnaphthalene; Cadalin; 4-isopropyl-1,6-dimethyl-naphthalene; 1,6-dimethyl-4-propan-2-yl-naphthalene; 1,6-dimethyl-4-propan-2-ylnaphthalin; 1,6-diméthyl-4-propan-2-ylnaphthalène
• Reference: 1. Gomes, Alexandre de O., and Débora de A. Azevedo. "Aliphatic and aromatic hydrocarbons in tropical recent sediments of Campos dos Goytacazes, RJ, Brazil." Journal of the Brazilian Chemical Society 14.3 (2003): 358-368.
• PubChem Compound: 10225
• Last Modified: Nov 11 2021